Cas no 2137845-15-7 (N-(2-ethynylphenyl)-2-methylpropanamide)

• Product Name: N-(2-ethynylphenyl)-2-methylpropanamide
• CAS No: 2137845-15-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5834299
• PubChem ID: 165458939
• Update Time: 2025-05-28

N-(2-ethynylphenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-743913
• 2137845-15-7
• N-(2-ethynylphenyl)-2-methylpropanamide

• Inchi： 1S/C12H13NO/c1-4-10-7-5-6-8-11(10)13-12(14)9(2)3/h1,5-9H,2-3H3,(H,13,14)
• InChI Key： HWGMNDAWGUCORM-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethynylphenyl)-2-methylpropanamide

Comprehensive Analysis of N-(2-ethynylphenyl)-2-methylpropanamide (CAS No. 2137845-15-7): Properties, Applications, and Innovations

The compound N-(2-ethynylphenyl)-2-methylpropanamide (CAS No. 2137845-15-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This amide derivative combines an ethynylphenyl group with a 2-methylpropanamide moiety, offering a versatile scaffold for chemical modifications. Researchers are particularly interested in its role as a building block for small-molecule drugs and polymeric materials, aligning with the growing demand for targeted therapies and advanced functional materials.

One of the key reasons behind the rising interest in N-(2-ethynylphenyl)-2-methylpropanamide is its potential in click chemistry applications. The presence of the ethynyl group makes it an excellent candidate for Huisgen cycloaddition reactions, a cornerstone of modern bioconjugation techniques. This property is highly relevant to current trends in drug discovery, where researchers seek efficient methods to attach pharmacophores or imaging agents to biological molecules. The compound's structural versatility also makes it valuable for designing proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapy research.

From a material science perspective, CAS 2137845-15-7 offers intriguing possibilities for creating conjugated polymers with tailored electronic properties. The ethynyl linkage can facilitate π-electron delocalization, which is crucial for developing organic semiconductors and optoelectronic devices. This aligns with the global push toward flexible electronics and sustainable energy solutions. Recent studies have explored its incorporation into molecular wires and conductive coatings, demonstrating its potential in next-generation electronic materials.

The synthetic accessibility of N-(2-ethynylphenyl)-2-methylpropanamide further enhances its appeal. Standard amide coupling reactions can be employed to prepare this compound, making it accessible to both academic and industrial researchers. Its moderate polarity and good solubility in common organic solvents simplify purification and handling procedures. These practical advantages are particularly important for high-throughput screening applications and combinatorial chemistry approaches that dominate modern medicinal chemistry workflows.

Quality control and analytical characterization of CAS 2137845-15-7 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's crystalline nature facilitates precise structural determination, which is essential for establishing structure-activity relationships in drug development. Recent advancements in computational chemistry have also enabled more accurate predictions of its molecular properties and interaction potentials, supporting rational design strategies.

Looking toward future applications, N-(2-ethynylphenyl)-2-methylpropanamide shows promise in bioorthogonal chemistry for live-cell imaging and targeted drug delivery systems. Its metabolic stability and potential for selective modification make it attractive for developing theranostic agents that combine therapeutic and diagnostic functions. These applications resonate with current interests in personalized medicine and precision oncology, addressing frequently searched topics in scientific literature and patent databases.

From a commercial perspective, the availability of CAS 2137845-15-7 through specialized chemical suppliers has increased significantly, reflecting growing market demand. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols ensure its stability for research use. The compound's intellectual property landscape is also evolving, with several recent patent applications citing derivatives of this structure for various biomedical applications.

In conclusion, N-(2-ethynylphenyl)-2-methylpropanamide represents a compelling case study in how molecular design can bridge multiple disciplines. Its dual utility in pharmaceutical development and advanced materials research positions it as a valuable tool for addressing contemporary challenges in healthcare and technology. As research continues to uncover new applications for this versatile compound, its importance in both academic and industrial settings is likely to grow substantially in the coming years.